Cas no 1218790-68-1 (2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid)

2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid structure
1218790-68-1 structure
Product Name:2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid
CAS No:1218790-68-1
MF:C10H13BF3NO3
MW:263.021333456039
MDL:MFCD15143472
CID:829214
PubChem ID:53216372
Update Time:2025-04-19

2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Isobutoxy-5-(trifluoromethyl)pyridin-3-yl)boronic acid
    • (2-Isobutoxy-5-(trifluoromethyl)-pyridin-3-yl)boronic acid
    • 2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid
    • ACMC-209ai9
    • AG-L-21157
    • AK-85027
    • ANW-17887
    • CTK4B2841
    • KB-24703
    • MolPort-015-142-892
    • (2-Isobutoxy-5-(trifluoromethyl)pyridin-3-yl)boronicacid
    • Boronic acid, B-[2-(2-methylpropoxy)-5-(trifluoromethyl)-3-pyridinyl]-
    • 1218790-68-1
    • XNIVHYIBMDZMCA-UHFFFAOYSA-N
    • AT15527
    • 2-(2-METHYLPROPOXY)-5-(TRIFLUOROMETHYL)PYRIDIN-3-YLBORONIC ACID
    • AKOS015837532
    • BS-21176
    • [2-(2-methylpropoxy)-5-(trifluoromethyl)pyridin-3-yl]boronic acid
    • CS-0174151
    • DTXSID00681616
    • MFCD15143472
    • DB-365139
    • MDL: MFCD15143472
    • Inchi: 1S/C10H13BF3NO3/c1-6(2)5-18-9-8(11(16)17)3-7(4-15-9)10(12,13)14/h3-4,6,16-17H,5H2,1-2H3
    • InChI Key: XNIVHYIBMDZMCA-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C(C(B(O)O)=C1)OCC(C)C)(F)F

Computed Properties

  • Exact Mass: 263.0940579g/mol
  • Monoisotopic Mass: 263.0940579g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.6Ų

2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
228558-1g
2-Isobutoxy-5-(trifluoromethyl)pyridin-3-yl)boronic acid
1218790-68-1 95%
1g
£150.00 2022-02-28
Fluorochem
228558-5g
2-Isobutoxy-5-(trifluoromethyl)pyridin-3-yl)boronic acid
1218790-68-1 95%
5g
£450.00 2022-02-28
Fluorochem
228558-25g
2-Isobutoxy-5-(trifluoromethyl)pyridin-3-yl)boronic acid
1218790-68-1 95%
25g
£1225.00 2022-02-28
TRC
I789243-100mg
2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid
1218790-68-1
100mg
$64.00 2023-05-18
TRC
I789243-250mg
2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid
1218790-68-1
250mg
$69.00 2023-05-18
TRC
I789243-500mg
2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid
1218790-68-1
500mg
$98.00 2023-05-18
TRC
I789243-1g
2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid
1218790-68-1
1g
$144.00 2023-05-18
abcr
AB271446-1 g
2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid, 95%; .
1218790-68-1 95%
1g
€246.00 2023-04-26
abcr
AB271446-5 g
2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid, 95%; .
1218790-68-1 95%
5g
€654.00 2023-04-26
Chemenu
CM136574-1g
(2-Isobutoxy-5-(trifluoromethyl)-pyridin-3-yl)boronic acid
1218790-68-1 95%
1g
$204 2023-02-18

2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid Related Literature

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd